Cas no 10578-34-4 (Benzoic acid, octadecyl ester)

• Product Name: Benzoic acid, octadecyl ester
• CAS No: 10578-34-4
• MF: C₂₅H₄₂O₂
• MW: 374.599788188934
• CID: 179295
• PubChem ID: 82737
• Update Time: 2025-04-19

Benzoic acid, octadecyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, octadecyl ester
• octadecyl benzoate
• DTXSID1065130
• F71698
• Benzoic acid, stearyl ester
• 7HD51EXK79
• Octadecylbenzoate
• 10578-34-4
• Stearyl benzoate
• UNII-7HD51EXK79
• Q27268297
• NS00014122
• SCHEMBL246510
• EINECS 234-169-9

• Inchi： 1S/C25H42O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-20-23-27-25(26)24-21-18-17-19-22-24/h17-19,21-22H,2-16,20,23H2,1H3
• InChI Key： KPWVFNOPNOTYNJ-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1)=O)CCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 374.31866
• Monoisotopic Mass: 374.318
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 19
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.1
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Density: 0.918
• Boiling Point: 467.5°Cat760mmHg
• Flash Point: 197.7°C
• Refractive Index: 1.484
• PSA: 26.3
• LogP: 8.10490